Cas no 346698-70-2 (4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-)

4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl- structure
346698-70-2 structure
Product Name:4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-
CAS No:346698-70-2
MF:C12H11ClN2O2
MW:250.680941820145
CID:1470136
PubChem ID:798829
Update Time:2025-04-20

4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-
    • WPXCVBULBNOMKR-UHFFFAOYSA-N
    • CCG-11794
    • CBMicro_025830
    • AKOS000675463
    • 3-(2-Chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid methylamide
    • DB-086884
    • BIM-0025849.P001
    • SCHEMBL5533828
    • 346698-70-2
    • Inchi: 1S/C12H11ClN2O2/c1-7-10(12(16)14-2)11(15-17-7)8-5-3-4-6-9(8)13/h3-6H,1-2H3,(H,14,16)
    • InChI Key: WPXCVBULBNOMKR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C(C(NC)=O)=C(C)ON=1

Computed Properties

  • Exact Mass: 250.05103
  • Monoisotopic Mass: 250.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.13
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